Cas no 1781347-37-2 (1-2-(4-bromo-2-fluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-bromo-2-fluorophenyl)ethylcyclopropan-1-amine
• CAS No: 1781347-37-2
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6525984
• PubChem ID: 105512603
• Update Time: 2025-05-20

1-2-(4-bromo-2-fluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-2-fluorophenyl)ethylcyclopropan-1-amine
• EN300-1907369
• 1781347-37-2
• 1-[2-(4-bromo-2-fluorophenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C11H13BrFN/c12-9-2-1-8(10(13)7-9)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： UZEPSDWIHTXGFN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CCC1(CC1)N

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(4-bromo-2-fluorophenyl)ethylcyclopropan-1-amine

1-2-(4-Bromo-2-fluorophenyl)ethylcyclopropan-1-amine: A Comprehensive Overview

The compound 1781347-37-2, also known as 1-2-(4-bromo-2-fluorophenyl)ethylcyclopropan-1-amine, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its intriguing chemical properties and promising biological activity. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 1781347-37-2 comprises a cyclopropane ring fused with an ethyl group substituted by a 4-bromo-2-fluorophenyl moiety. This arrangement imparts the molecule with unique electronic and steric properties, making it a valuable substrate for further chemical modifications. The presence of both bromine and fluorine substituents on the aromatic ring introduces additional complexity, which can be exploited in various synthetic pathways. Recent studies have highlighted the importance of such heteroatom-substituted aromatic compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents.

The synthesis of 1781347-37-2 involves a multi-step process that typically begins with the preparation of the 4-bromo-2-fluorophenyl group. This is often achieved through nucleophilic aromatic substitution or electrophilic substitution reactions, depending on the starting materials available. The cyclopropane ring is then introduced via a palladium-catalyzed coupling reaction, such as a Suzuki-Miyaura coupling, which has been shown to be highly efficient for forming carbon-carbon bonds under mild conditions. Recent advancements in catalytic systems have further enhanced the yield and selectivity of these reactions, making the synthesis of this compound more accessible to researchers.

The biological activity of 1781347-37-2 has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes, including tyrosine kinases and histone deacetylases (HDACs). These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting various diseases, such as cancer and inflammatory disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

In addition to its pharmacological applications, 1781347-37-2 has also found utility in materials science. Its rigid cyclopropane structure contributes to its mechanical stability, making it an attractive candidate for use in polymer synthesis and advanced materials development. Researchers have explored its potential as a building block for constructing supramolecular assemblies and stimuli-responsive materials, which could revolutionize fields such as sensors and drug delivery systems.

In conclusion, 1781347-37-2, or 1-2-(4-bromo-2-fluorophenyl)ethylcyclopropane amine, represents a versatile compound with diverse applications across chemistry and biology. Its unique structure, coupled with its promising biological activity and synthetic versatility, positions it as a key molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.